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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B1276659 Get Quote

2-Bromobenzaldoxime is an organic compound characterized by a bromine atom at the ortho-

position of a benzaldehyde oxime.[1] The presence of the C=N double bond in the oxime group

leads to the existence of two geometric isomers: (E)-2-Bromobenzaldoxime and (Z)-2-
Bromobenzaldoxime.[2]

IUPAC Name: (NE)-N-[(2-bromophenyl)methylidene]hydroxylamine[3]

Synonyms:

2-Bromobenzaldehyde oxime[4]

o-bromobenzaldoxime[4]

Benzaldehyde, 2-bromo-, oxime[1][5]

CAS Number: 34158-72-0[1][3][5]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-
Bromobenzaldoxime.
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Property Value Source

Molecular Formula C₇H₆BrNO [1][5]

Molecular Weight 200.03 g/mol [1][5]

Appearance Off-white to pale yellow solid [1]

InChI
InChI=1S/C7H6BrNO/c8-7-4-

2-1-3-6(7)5-9-10/h1-5,10H
[5]

InChI Key
PSIRFUPZHPEKAE-

UHFFFAOYSA-N
[5]

SMILES ON=Cc1ccccc1Br [5]

Experimental Protocol: Synthesis of 2-
Bromobenzaldoxime
The synthesis of 2-Bromobenzaldoxime is typically achieved through the condensation

reaction of 2-bromobenzaldehyde with hydroxylamine hydrochloride.[2][6] The following

protocol is a representative method.

Materials:

2-Bromobenzaldehyde (C₇H₅BrO)[7][8]

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium carbonate (Na₂CO₃) or another suitable base

Ethanol (C₂H₅OH) or another suitable solvent

Deionized water

Dichloromethane (CH₂Cl₂) or other suitable extraction solvent

Anhydrous sodium sulfate (Na₂SO₄)
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Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or water bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve 2-bromobenzaldehyde (1 equivalent) in ethanol.

Addition of Reagents: To this solution, add hydroxylamine hydrochloride (1.2 equivalents)

and sodium carbonate (1.2 equivalents).

Reaction: Heat the mixture to reflux and maintain for a period of 1-3 hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

ethanol using a rotary evaporator.

Extraction: To the residue, add deionized water and extract the product with dichloromethane

(3 x 50 mL).

Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure to

yield the crude 2-Bromobenzaldoxime. The product can be further purified by

recrystallization or column chromatography if necessary.
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Visualization of Key Processes
To better illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.
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Caption: Experimental workflow for the synthesis of 2-Bromobenzaldoxime.
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Caption: Logical relationship of reactants to isomeric products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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